(3-Iodomethyl-phenoxy)-acetic acid methyl ester

• Molecular Formula: C10H11IO3
• Molecular Weight: 306.10 g/mol
• IUPAC Name: methyl 2-[3-(iodomethyl)phenoxy]acetate
• InChI: InChI=1S/C10H11IO3/c1-13-10(12)7-14-9-4-2-3-8(5-9)6-11/h2-5H,6-7H2,1H3
• InChI Key: BNYUAUDBQADFNN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=CC(=C1)CI

Description

(3-Iodomethyl-phenoxy)-acetic acid methyl ester is a useful research compound. Its molecular formula is C10H11IO3 and its molecular weight is 306.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dichloromethane (85 mL) was added to Ph3P (4.942 g, 18.8 mmol), imidazole (1.311 g, 19.3 mmol) and I2 (4.735 g, 18.7 mmol). The mixture was stirred for 5 min. and then a solution of 12-2 (2.937 g, 15.0 mmol) in 15 mL dichloromethane was added by cannula. The reaction was stirred for 3 h, silica gel was added and the mixture evaporated. The residue was purified by flash chromatography on silica gel (10%→20%→30% ethyl acetate/hexanes) to give 12-3 (4.246 g, 13.9 mmol, 93%).